Cas no 2172526-48-4 (5-methyl-6-(5-methylpiperidin-3-yl)-1H-indazole)

• Product Name: 5-methyl-6-(5-methylpiperidin-3-yl)-1H-indazole
• CAS No: 2172526-48-4
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 5905868
• PubChem ID: 165504359
• Update Time: 2025-08-10

5-methyl-6-(5-methylpiperidin-3-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-6-(5-methylpiperidin-3-yl)-1H-indazole
• 2172526-48-4
• EN300-1478141

• Inchi： 1S/C14H19N3/c1-9-3-11(7-15-6-9)13-5-14-12(4-10(13)2)8-16-17-14/h4-5,8-9,11,15H,3,6-7H2,1-2H3,(H,16,17)
• InChI Key： BVNSLHQPBIIHSX-UHFFFAOYSA-N
• SMILES： N1CC(C)CC(C2C=C3C(C=NN3)=CC=2C)C1

Computed Properties

• Exact Mass: 229.157897619g/mol
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.7Ų

Additional information on 5-methyl-6-(5-methylpiperidin-3-yl)-1H-indazole

Introduction to 5-methyl-6-(5-methylpiperidin-3-yl)-1H-indazole (CAS No. 2172526-48-4)

5-methyl-6-(5-methylpiperidin-3-yl)-1H-indazole, identified by its CAS number 2172526-48-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole class, characterized by a fused benzene and pyrrole ring system, which is a common structural motif in biologically active molecules. The presence of a methyl group at the 5-position and a 5-methylpiperidine substituent at the 6-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The structure of 5-methyl-6-(5-methylpiperidin-3-yl)-1H-indazole suggests potential interactions with biological targets due to its aromaticity and the presence of nitrogen-containing heterocycles. These features are often associated with enhanced binding affinity and selectivity, which are critical factors in the development of novel therapeutic agents. The methylpiperidine moiety, in particular, is known for its ability to modulate pharmacokinetic properties, including solubility and metabolic stability, thereby improving drug bioavailability.

In recent years, there has been a surge in research focused on indazole derivatives due to their diverse biological activities. Studies have demonstrated that indazole-based compounds exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The 5-methyl-6-(5-methylpiperidin-3-yl)-1H-indazole molecule, with its specific substitution pattern, may offer novel mechanisms of action by interacting with key biological pathways. For instance, preliminary computational studies suggest that this compound could bind to enzymes or receptors involved in cell proliferation and differentiation, making it a potential lead compound for further medicinal chemistry optimization.

One of the most compelling aspects of 5-methyl-6-(5-methylpiperidin-3-yl)-1H-indazole is its synthetic accessibility. The indazole core can be readily functionalized at multiple positions, allowing for the exploration of a wide range of analogs. This flexibility is particularly valuable in drug discovery pipelines, where rapid diversification of the chemical scaffold is often required to identify potent and selective inhibitors. The methyl group at the 5-position provides a handle for further derivatization, while the 5-methylpiperidine substituent offers opportunities to fine-tune pharmacological profiles.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, leveraging computational methods to predict binding modes and optimize lead compounds. In this context, 5-methyl-6-(5-methylpiperidin-3-yl)-1H-indazole represents an attractive starting point for virtual screening campaigns. High-throughput virtual screening (HTVS) can be employed to identify potential hits by dockning this compound against large databases of protein targets. Such approaches have proven effective in accelerating the discovery process by rapidly narrowing down candidates with high binding affinity.

Moreover, the biological evaluation of 5-methyl-6-(5-methylpiperidin-3-yl)-1H-indazole has already begun to yield promising results. Initial in vitro assays have shown activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The compound's ability to disrupt key signaling pathways involved in tumor growth and survival makes it a compelling candidate for further preclinical development. Additionally, its interaction with inflammatory pathways could make it relevant for therapeutic applications in chronic inflammatory diseases.

The pharmacokinetic profile of 5-methyl-6-(5-methylpiperidin-3-yl)-1H-indazole is another critical area of investigation. Metabolic stability studies are essential to assess how the compound behaves within biological systems and whether it undergoes rapid degradation into inactive metabolites. Preliminary data suggest that this compound exhibits reasonable stability under simulated metabolic conditions, indicating its potential for further development into an oral therapeutic agent. However, additional studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) properties.

Recent advances in analytical chemistry have enabled more sophisticated methods for characterizing complex molecular structures. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are invaluable tools for confirming the identity and purity of 5-methyl-6-(5-methylpiperidin-3-yl)-1H-indazole before proceeding with biological testing. These methods provide detailed information about the compound's chemical environment, helping researchers understand how it interacts with biological targets at the molecular level.

The development of novel drugs is often hampered by challenges such as poor solubility or unfavorable pharmacokinetic profiles. The molecular design of 5-methyl-6-(5-methylpiperidin-3-yl)-1H-indazole addresses some of these issues through strategic functionalization. By incorporating hydrophilic groups or optimizing electronic distributions, researchers can enhance solubility while maintaining potency. Such modifications are crucial for improving drug delivery systems and ensuring therapeutic efficacy.

In conclusion, 5-methyl -6-( 5 -m ethyl -pi peridine -3 -y l ) -1 H -ind azole ( CAS No . 2172526 -48 -4 ) represents a promising candidate for further pharmaceutical development . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive molecule for medicinal chemists . As research continues , additional insights into its mechanism of action , pharmacokinetic properties , and potential therapeutic applications will emerge . This compound exemplifies the importance of innovative molecular design in advancing drug discovery efforts across various therapeutic areas . p >